2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)-N-propylacetamide

• IUPAC Name: 2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]-N-propylacetamide
• InChI: InChI=1S/C14H15F3N2O2S/c1-2-5-18-12(20)7-11-13(21)19-9-6-8(14(15,16)17)3-4-10(9)22-11/h3-4,6,11H,2,5,7H2,1H3,(H,18,20)(H,19,21)
• InChI Key: BHRJHIPFJULGHW-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CC1C(=O)NC2=C(S1)C=CC(=C2)C(F)(F)F
• Molecular Formula: C14H15F3N2O2S
• Molecular Weight: 332.34 g/mol
• CAS No.: 838881-41-7

Description

The compound “2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)-N-propylacetamide” belongs to the class of organic compounds known as benzothiazines. These are organic compounds containing a benzene fused to a thiazine ring, which is a six-membered ring with four carbon atoms, one nitrogen atom, and one sulfur atom.

Molecular Structure Analysis

The linear formula of the compound is C22H22F3N3O2S. Its molecular weight is 449.499. The compound contains a benzothiazine ring fused to a benzene ring.

Physical and Chemical Properties Analysis

The compound has a density of 1.5±0.1 g/cm^3. Its boiling point is 637.0±55.0 °C at 760 mmHg. The compound has a vapour pressure of 0.0±1.9 mmHg at 25°C. The compound’s molar refractivity is 104.0±0.3 cm^3.

Scientific Research Applications

Synthetic Pathways and Molecular Structures

• Fused Thiazolo[3,2-a]pyrimidinones Synthesis : A synthetic route employing N-aryl-2-chloroacetamides, including a structure related to the queried compound, has been developed to form ring-annulated thiazolo[3,2-a]pyrimidinone products. This process demonstrates the compound's role in facilitating the formation of complex heterocyclic systems, with confirmation by analytical, spectral studies, and single-crystal X-ray data (Janardhan et al., 2014).

• Antifungal Activity : A series of compounds structurally related to the queried molecule have been synthesized and evaluated for their antifungal activity against strains like Tricophyton rubrum, Epidermophyton floccosum, and Malassazia furfur. Some compounds exhibited significant activity, highlighting the potential biomedical applications of such molecules (Gupta & Wagh, 2006).

• Metabolic Stability Improvement : Investigations into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors involved analogues of the compound of interest to enhance metabolic stability. This research underscores the compound's relevance in designing inhibitors with improved pharmacokinetic profiles (Stec et al., 2011).

Chemical Reactivity and Applications

• Benzothiazole Derivatives as Corrosion Inhibitors : Benzothiazole derivatives, akin to the compound , have been synthesized and assessed for their effectiveness as corrosion inhibitors for steel in acidic environments. These studies demonstrate the compound's potential application in industrial processes to prevent material degradation (Hu et al., 2016).

• Synthesis of Glutamic Acid and Glutamine Peptides : Research into SARS-CoV 3CL protease inhibitors involved the synthesis of trifluoromethyl-β-amino alcohol derivatives, a process highlighting the compound's utility in developing treatments for viral infections (Sydnes et al., 2006).

Mechanism of Action

Target of Action

The compound belongs to the class of organic compounds known as benzothiazines . Benzothiazines and their derivatives are often studied for their potential biological activities, including antibacterial, antifungal, antitumor, antimalarial, antineoplastic, antiviral, anti-inflammatory, analgesic, and anticancer properties . The specific targets of this compound would depend on its exact structure and functional groups.

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on factors like its size, polarity, and functional groups. For example, highly polar compounds might be more likely to be excreted in the urine, while larger, nonpolar compounds might be more likely to be metabolized by the liver .

Biochemical Analysis

Biochemical Properties

It is known to interact with peptide deformylase, an enzyme found in Pseudomonas aeruginosa . This interaction suggests that the compound may play a role in protein synthesis, as peptide deformylase is responsible for removing the formyl group from the N-terminal methionine of newly synthesized proteins .

Cellular Effects

Given its interaction with peptide deformylase, it may influence protein synthesis and thus have broad effects on cellular function .

Molecular Mechanism

It is known to interact with peptide deformylase , suggesting that it may exert its effects by influencing the activity of this enzyme.